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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Ethoxy-1-
propanol in water and various organic solvents. The document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development who utilize this

compound in their work. The guide details quantitative solubility data, experimental protocols

for solubility determination, and predictive methodologies for assessing solvent miscibility.

Executive Summary
2-Ethoxy-1-propanol, a propylene glycol ether, is a colorless liquid with a mild, sweet odor. It

is widely used as a solvent in various industrial and commercial applications, including the

formulation of coatings, inks, cleaning agents, and in the pharmaceutical industry. A thorough

understanding of its solubility characteristics is crucial for its effective application, particularly in

drug formulation and development where solvent selection is a critical parameter. This guide

consolidates available data on its solubility in aqueous and organic media, outlines

experimental procedures for solubility determination, and introduces predictive models for

solvent miscibility.

Solubility of 2-Ethoxy-1-propanol
The solubility of a substance is a fundamental chemical property that dictates its utility in

various applications. 2-Ethoxy-1-propanol exhibits a versatile solubility profile, being miscible

with water and a wide range of organic solvents.
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Aqueous Solubility
2-Ethoxy-1-propanol is readily soluble in water. The quantitative solubility of 2-ethoxy-1-
propanol in water at room temperature is well-documented.

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 25 36.6[1][2]

Solubility in Organic Solvents
While precise quantitative solubility data for 2-ethoxy-1-propanol in a wide array of organic

solvents is not extensively published in the form of g/100mL, it is widely reported to be miscible

or soluble with many common organic solvents. Miscibility implies that the two liquids can be

mixed in all proportions to form a homogeneous solution.

Solvent Qualitative Solubility

Ethanol Miscible[3]

Diethyl Ether Miscible[3]

Acetone Miscible[1]

Chloroform Sparingly Soluble[4]

Ethyl Acetate Slightly Soluble[4]

It is also described as a good solvent for a variety of substances including resins, inks, and

adhesives, and is compatible with many oils, greases, and waxes.[3] This broad solvency is a

key attribute for its use in diverse formulations.

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemistry. The

appropriate method depends on the physical state of the solute and solvent, the expected

solubility range, and the required precision. For a liquid solute like 2-ethoxy-1-propanol, the

following general protocols can be employed.
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Visual Method for Determining Miscibility (Liquid-Liquid)
This is a straightforward method for qualitatively assessing the miscibility of two liquids.

Objective: To determine if 2-ethoxy-1-propanol and a selected organic solvent are miscible,

partially miscible, or immiscible at a given temperature.

Materials:

2-Ethoxy-1-propanol

Solvent to be tested

Graduated cylinders or pipettes

Test tubes with stoppers

Vortex mixer or shaker

Constant temperature bath (optional)

Procedure:

Ensure all glassware is clean and dry.

Measure a specific volume (e.g., 5 mL) of 2-ethoxy-1-propanol and transfer it to a test tube.

Measure an equal volume of the test solvent and add it to the same test tube.

Stopper the test tube and shake it vigorously for 1-2 minutes using a vortex mixer or by

hand.

Allow the mixture to stand and observe.

Observation:

Miscible: A single, clear, homogeneous phase is observed.

Immiscible: Two distinct layers are formed.
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Partially Miscible: The solution appears cloudy or forms an emulsion that may or may not

separate over time. To confirm partial miscibility, varying proportions of the two liquids can

be tested.

Flask Method for Quantitative Solubility of a Liquid in a
Liquid (Based on OECD 105 Guideline Principles)
This method is suitable for determining the saturation concentration of a liquid in another liquid.

Objective: To quantify the solubility of 2-ethoxy-1-propanol in a solvent at a specific

temperature.

Materials:

2-Ethoxy-1-propanol

Solvent

Flasks with stoppers

Magnetic stirrer and stir bars

Constant temperature water bath or incubator

Analytical balance

Gas chromatograph (GC) or other suitable analytical instrument

Syringes and filters

Procedure:

Prepare a series of flasks each containing a known volume and weight of the solvent.

Place the flasks in a constant temperature bath set to the desired temperature (e.g., 25 °C).

Add an excess amount of 2-ethoxy-1-propanol to each flask. The excess will form a

separate layer, ensuring that the solvent is saturated.
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Stopper the flasks and stir the mixtures for a sufficient amount of time to reach equilibrium

(e.g., 24-48 hours). The stirring should be vigorous enough to ensure good mixing but not so

vigorous as to cause emulsification.

After the equilibration period, stop the stirring and allow the phases to separate.

Carefully extract a sample from the solvent phase, ensuring that none of the undissolved 2-
ethoxy-1-propanol is collected. This can be achieved by using a syringe and a filter.

Determine the concentration of 2-ethoxy-1-propanol in the solvent sample using a pre-

calibrated analytical method, such as gas chromatography.

The average concentration from several replicate flasks is reported as the solubility.

Predictive Models for Solubility and Miscibility
In the absence of experimental data, predictive models can provide valuable estimates of

solubility and miscibility. Hansen Solubility Parameters (HSP) are a particularly useful tool for

this purpose.

Hansen Solubility Parameters (HSP)
The Hansen Solubility Parameters are based on the principle that "like dissolves like." Every

molecule is assigned three parameters, which represent the energy from dispersion forces

(δD), polar forces (δP), and hydrogen bonding (δH) between molecules. The similarity between

the HSP of a solute and a solvent can be used to predict solubility.

The Hansen Solubility Parameters for 2-ethoxy-1-propanol (or a closely related isomer) have

been reported as:

δD (Dispersion): 15.4 MPa½

δP (Polar): 6.3 MPa½

δH (Hydrogen Bonding): 6.0 MPa½

To predict miscibility, the "Hansen distance" (Ra) between two substances is calculated using

the following equation:
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Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²

A smaller Hansen distance indicates a higher likelihood of miscibility. A common rule of thumb

is that if the calculated Ra is less than the interaction radius (R₀) of the solute, the solvent will

dissolve the solute.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of 2-
ethoxy-1-propanol in a solvent.
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Figure 1: Experimental workflow for determining the solubility of 2-Ethoxy-1-propanol.
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Conclusion
2-Ethoxy-1-propanol is a versatile solvent with high water solubility and miscibility with a wide

range of organic solvents. This guide has provided a summary of its known solubility

characteristics, detailed experimental protocols for determining its solubility, and an introduction

to predictive models such as Hansen Solubility Parameters. For researchers, scientists, and

drug development professionals, a thorough understanding of these properties is essential for

leveraging the full potential of 2-ethoxy-1-propanol in their applications. While quantitative

data in organic solvents is limited in publicly available literature, the provided experimental and

predictive methodologies offer robust approaches to assess its solubility for specific formulation

needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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